Cas no 2567031-33-6 (2-Methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yl)-propan-1-ol hydrochloride)

• Product Name: 2-Methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yl)-propan-1-ol hydrochloride
• CAS No: 2567031-33-6
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD31978162
• CID: 5307648
• Update Time: 2025-05-22

2-Methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yl)-propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yl)-propan-1-ol hydrochloride

• MDL： MFCD31978162
• Inchi： 1S/C9H17NO.ClH/c1-9(2,7-11)8-3-5-10-6-4-8;/h3,10-11H,4-7H2,1-2H3;1H
• InChI Key： QRBWVOHLWWAIPI-UHFFFAOYSA-N
• SMILES： C(C1=CCNCC1)(C)(C)CO.Cl

Additional information on 2-Methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yl)-propan-1-ol hydrochloride

2-Methyl-2-(1,2,3,6-Tetrahydro-Pyridin-4-Yl)-Propan-1-Ol Hydrochloride: A Comprehensive Overview

2-Methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yl)-propan-1-ol hydrochloride (CAS No. 2567031-33-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tetrahydro-pyridine moiety within its structure is particularly notable, as it is a common feature in various bioactive molecules. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 2-methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yl)-propan-1-ol hydrochloride involves a multi-step process that leverages advanced organic chemistry techniques. Researchers have employed catalytic asymmetric synthesis to achieve high enantioselectivity, which is crucial for its potential use in chiral drug design. The propanol group attached to the tetrahydro-pyridine ring contributes to the compound's solubility and bioavailability, making it an attractive target for pharmacokinetic studies.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These studies have revealed that the tetrahydro-pyridine ring adopts a specific conformation that facilitates interactions with target proteins. This insight has been instrumental in guiding medicinal chemists toward optimizing the compound's affinity and selectivity for therapeutic targets. Moreover, the hydrochloride salt form of the compound ensures stability and ease of handling during preclinical trials.

In terms of biological activity, 2-methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yl)-propan-1-ol hydrochloride has shown promise in modulating G-protein coupled receptors (GPCRs), which are critical in various physiological processes. Preclinical data suggest that it may have potential applications in treating conditions such as hypertension and neurodegenerative diseases. However, further research is required to fully elucidate its mechanism of action and safety profile.

The structural integrity of this compound is further enhanced by the presence of a methyl group, which imparts steric effects that can influence its pharmacokinetic properties. Studies on its metabolic stability have revealed that it undergoes minimal phase I metabolism, indicating a favorable profile for systemic administration. Additionally, its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathways.

From an industrial perspective, the scalable synthesis of 2-methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yl)-propan-1-ol hydrochloride remains a focus area for researchers. Green chemistry approaches are being explored to minimize environmental impact while maintaining high yields. The use of biocatalysts and recyclable solvents has shown promise in achieving sustainable production methods.

In conclusion, 2-methyl-2-(1,2,3,6-tetrahydro-pyridin-4-yli)-propan-i ol hydrochloride (CAS No. 2567031 33 6) represents a compelling molecule with diverse applications across multiple disciplines. Its unique structure and biological activity make it a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative therapeutic solutions.